Cas no 35283-09-1 (2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester)
35283-09-1 structure
Product Name:2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester
CAS No:35283-09-1
MF:C11H9NO4
MW:219.193463087082
CID:295536
PubChem ID:13281361
Update Time:2025-04-19
2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester
- ethyl 3-(3-nitrophenyl)prop-2-ynoate
- 3-Nitrophenyl-propinsaeureethylester
- C11H9NO4
- (3-NITRO-PHENYL)-PROPYNOIC ACID ETHYL ESTER
- 35283-09-1
- DTXSID50534446
- ethyl 3-(3-nitrophenyl)propynoate
- (3-NITRO-PHENYL)-PROPYNOICACIDETHYLESTER
- EN300-743524
- SCHEMBL8221616
- (3-nitrophenyl)propynoic acid ethyl ester
-
- Inchi： 1S/C11H9NO4/c1-2-16-11(13)7-6-9-4-3-5-10(8-9)12(14)15/h3-5,8H,2H2,1H3
- InChI Key： BDBUSSJVLJJIDV-UHFFFAOYSA-N
- SMILES： O(C(C#CC1=CC=CC(=C1)[N+](=O)[O-])=O)CC
Computed Properties
- Exact Mass: 219.05300
- Monoisotopic Mass: 219.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 72.12000
- LogP: 2.03260
2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743524-0.05g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 0.05g |
$202.0 | 2024-05-23 | |
| Enamine | EN300-743524-0.1g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 0.1g |
$301.0 | 2024-05-23 | |
| Enamine | EN300-743524-0.25g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 0.25g |
$431.0 | 2024-05-23 | |
| Enamine | EN300-743524-0.5g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 0.5g |
$679.0 | 2024-05-23 | |
| Enamine | EN300-743524-1.0g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 1.0g |
$871.0 | 2024-05-23 | |
| Enamine | EN300-743524-2.5g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 2.5g |
$1707.0 | 2024-05-23 | |
| Enamine | EN300-743524-5.0g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 5.0g |
$2525.0 | 2024-05-23 | |
| Enamine | EN300-743524-10.0g |
ethyl 3-(3-nitrophenyl)prop-2-ynoate |
35283-09-1 | 95% | 10.0g |
$3746.0 | 2024-05-23 | |
| Aaron | AR00CB4N-50mg |
(3-NITRO-PHENYL)-PROPYNOIC ACID ETHYL ESTER |
35283-09-1 | 95% | 50mg |
$303.00 | 2025-02-14 | |
| Aaron | AR00CB4N-100mg |
(3-NITRO-PHENYL)-PROPYNOIC ACID ETHYL ESTER |
35283-09-1 | 95% | 100mg |
$439.00 | 2025-02-14 |
2-Propynoic acid,3-(3-nitrophenyl)-, ethyl ester Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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